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Compound of Interest

Compound Name: Pheneturide

CAS No.: 67865-68-3

Cat. No.: B554442

Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of Pheneturide in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Important Note: A specific Safety Data Sheet (SDS) for Pheneturide is not readily available in

public domains. The following guidance is based on information for Pheneturide from

PubChem and safety data for structurally similar compounds like Acetylpheneturide.[1] It is

imperative to consult with your institution's Environmental Health and Safety (EHS) department

for specific protocols and to ensure compliance with all local, state, and federal regulations.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Pheneturide is classified with several primary hazards.[2] Appropriate PPE is crucial to

minimize exposure risks.

GHS Hazard Classification for Pheneturide[2]
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Hazard Statement GHS Classification

H302: Harmful if swallowed Acute toxicity, oral (Cat. 4)

H315: Causes skin irritation Skin corrosion/irritation (Cat. 2)

H319: Causes serious eye irritation Serious eye damage/eye irritation (Cat. 2A)

H335: May cause respiratory irritation
Specific target organ toxicity, single exposure;

Respiratory tract irritation (Cat. 3)

H341: Suspected of causing genetic defects Germ cell mutagenicity (Cat. 2)

H351: Suspected of causing cancer Carcinogenicity (Cat. 2)

H261: In contact with water releases flammable

gases

Substances and mixtures which in contact with

water emit flammable gases (Cat. 2)

H317: May cause an allergic skin reaction Skin sensitization (Cat. 1)

Recommended Personal Protective Equipment (PPE)

PPE Type Specification

Respiratory Protection

A respirator may be necessary for large

quantities or if dust is generated. Use in a well-

ventilated area.[1]

Eye Protection Safety glasses with side shields or goggles.

Hand Protection Nitrile or other chemically resistant gloves.

Skin and Body Protection

Standard laboratory coat. Contaminated work

clothing should not be allowed out of the

workplace.

Handling and Storage Procedures
Proper handling and storage are critical to maintain the integrity of Pheneturide and ensure a

safe laboratory environment.

Handling:
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Work under a fume hood.

Do not inhale the substance or mixture.

Avoid breathing dust.

Perform weighing and dispensing of the solid material in a fume hood or a balance enclosure

to control dust.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Keep the container tightly closed after use to prevent contamination and exposure.

Storage:

Store in a tightly closed container.

Keep in a dry, dark environment.

Short-term storage (days to weeks): 0 - 4 °C.

Long-term storage (months to years): -20 °C.

Store away from incompatible materials such as strong oxidizing agents.

Handle and store contents under inert gas and protect from moisture.

Emergency Procedures: Spill and Exposure
In the event of a spill or exposure, immediate and appropriate action is necessary.

Spill Cleanup Protocol:

Evacuate and Secure: Evacuate the immediate area and restrict access.
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Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don appropriate PPE, including respiratory protection, before cleaning the spill.

Containment:

For a solid spill, gently cover with a damp paper towel to avoid raising dust.

For a solution spill, absorb with an inert material (e.g., vermiculite, sand).

Collection: Carefully scoop the contained material into a sealed, labeled waste container.

Decontamination: Clean the spill area with a suitable detergent and water.

Waste Disposal: Dispose of the waste according to institutional and local regulations for

chemical waste.

First Aid Measures:

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician.

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician.

In Case of Eye Contact: Rinse out with plenty of water. Call an ophthalmologist. Remove

contact lenses.

Disposal Plan
Proper disposal of Pheneturide and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Clearly label a dedicated waste container for Pheneturide and any contaminated materials.

Do not mix Pheneturide waste with other chemical waste streams unless approved by your

institution's EHS department.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b554442/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-pheneturide
https://www.benchchem.com/product/b554442/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-pheneturide
https://www.benchchem.com/product/b554442/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-handling-pheneturide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554442?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Containment and Storage of Waste:

Solid Pheneturide waste should be collected in a securely sealed, leak-proof container.

For solutions containing Pheneturide, use a compatible, sealed container.

Ensure the container is properly labeled with the chemical name and associated hazards.

Store the waste container in a designated, secure, cool, dry, and well-ventilated area away

from incompatible materials.

Disposal Method:

Dispose of unused Pheneturide and any contaminated materials as hazardous chemical

waste.

Do not dispose of down the drain or in regular trash.

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup.

Provide accurate information about the waste, including the chemical name and quantity.

Empty Container Disposal:

Empty containers that held Pheneturide must be treated as hazardous waste until properly

decontaminated.

Triple-rinse the container with a suitable solvent.

The rinsate must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can typically be disposed of as regular laboratory glass or

plastic waste, after defacing the original label.

Visual Workflow Guides
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The following diagrams illustrate the key decision-making processes for handling Pheneturide
safely.
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Pheneturide Handling Workflow

Start: Handling Pheneturide

Wear Appropriate PPE:
- Respirator (if needed)

- Safety Goggles
- Nitrile Gloves

- Lab Coat

Work in a Fume Hood or
Ventilated Enclosure

Weighing and Dispensing

Spill Occurs?

Follow Spill Cleanup Protocol

Yes

Continue with Experiment

No

Dispose of Waste
(including empty containers)

Following Protocol

Store Properly:
- Tightly Sealed
- Cool, Dark, Dry

- Correct Temperature

End of Procedure
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Pheneturide Disposal Workflow

Start: Waste Generation

Identify Waste:
- Unused Pheneturide

- Contaminated Materials
- Empty Containers

Segregate into a Labeled,
Dedicated Hazardous

Waste Container

Store Waste Container Securely:
- Cool, Dry, Ventilated Area
- Away from Incompatibles

Contact EHS or Licensed
Waste Disposal Contractor

Provide Waste Information:
- Chemical Name

- Quantity

Arrange for Pickup

End: Waste Disposed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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